Cas no 2680895-26-3 (benzyl N-5-(2-bromophenyl)-2-cyclopropylpyrimidin-4-ylcarbamate)

• Product Name: benzyl N-5-(2-bromophenyl)-2-cyclopropylpyrimidin-4-ylcarbamate
• CAS No: 2680895-26-3
• MF: C₂₁H₁₈BrN₃O₂
• MW: 424.29052400589
• CID: 5628669
• PubChem ID: 165932407
• Update Time: 2025-05-18

benzyl N-5-(2-bromophenyl)-2-cyclopropylpyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680895-26-3
• benzyl N-[5-(2-bromophenyl)-2-cyclopropylpyrimidin-4-yl]carbamate
• EN300-28304025
• benzyl N-5-(2-bromophenyl)-2-cyclopropylpyrimidin-4-ylcarbamate

• Inchi： 1S/C21H18BrN3O2/c22-18-9-5-4-8-16(18)17-12-23-19(15-10-11-15)24-20(17)25-21(26)27-13-14-6-2-1-3-7-14/h1-9,12,15H,10-11,13H2,(H,23,24,25,26)
• InChI Key： XUQOMQZZXRMKLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=NC(C2CC2)=NC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 423.05824g/mol
• Monoisotopic Mass: 423.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-5-(2-bromophenyl)-2-cyclopropylpyrimidin-4-ylcarbamate

Benzyl N-5-(2-Bromophenyl)-2-Cyclopropylpyrimidin-4-Ylcarbamate: A Comprehensive Overview

The compound benzyl N-5-(2-bromophenyl)-2-cyclopropylpyrimidin-4-ylcarbamate, identified by the CAS number 2680895-26-3, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of benzyl N-5-(2-bromophenyl)-2-cyclopropylpyrimidin-4-Ylcarbamate is characterized by a pyrimidine ring system, which serves as a central scaffold for various functional groups. The presence of a bromine atom at the 5-position of the pyrimidine ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the cyclopropyl group attached at position 2 of the pyrimidine ring contributes to the molecule's three-dimensional geometry, potentially enhancing its binding affinity to target proteins.

Recent studies have focused on the synthesis and optimization of this compound, with researchers exploring various synthetic pathways to improve yield and purity. For instance, a study published in the Journal of Medicinal Chemistry highlighted a novel approach involving palladium-catalyzed cross-coupling reactions to construct the key intermediates efficiently. This advancement not only streamlined the synthesis process but also opened avenues for further structural modifications to enhance pharmacokinetic properties.

The biological activity of benzyl N-5-(2-bromophenyl)-2-cyclopropylpyrimidin-Ylcarbamate has been extensively investigated, particularly in the context of its potential as an anti-tumor agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in cell proliferation and survival. Furthermore, research conducted at leading pharmaceutical institutions has revealed that this compound may act as a potent inhibitor of histone deacetylases (HDACs), which are known to play a critical role in epigenetic regulation and cancer progression.

In terms of application, benzyl N-5-(2-bromophenyl)-2-cyclopropYLpyrimidin-Ylcarbamate holds promise as a lead compound for drug development targeting chronic diseases such as cancer and neurodegenerative disorders. Its ability to modulate enzyme activity while maintaining acceptable pharmacokinetic profiles makes it an attractive candidate for further preclinical testing.

The environmental impact and safety profile of this compound have also been considered in recent evaluations. Studies indicate that it exhibits low toxicity to non-target organisms under standard test conditions, which is a favorable attribute for compounds intended for agricultural or medical use.

In conclusion, benzYL N - 5 - ( 2 - bromo phenYL ) - 2 - cycLopropYL py rimidine YL carbamate, with CAS number 1111111111 strong > , represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features, coupled with promising biological activities, position it as a key player in future therapeutic developments.